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Compound of Interest

Compound Name: KDMS5-C49 hydrochloride

Cat. No.: B15583812

Essential Safety and Handling Guide for KDM5-
C49 Hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling KDM5-C49 hydrochloride. The following procedures
are based on standard laboratory practices for handling potent chemical compounds and
should be supplemented with a comprehensive, substance-specific Safety Data Sheet (SDS)
obtained from the supplier.

Summary of Key Information

KDM5-C49 hydrochloride is a potent and selective inhibitor of KDM5 demethylases and is
utilized in cancer research.[1][2] Due to its potency and the limited publicly available safety
data, it should be handled with caution in a controlled laboratory environment.

Quantitative Data
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Property Value Source
Molecular Formula C15H25CIN4Os3 [3]
Molecular Weight 344.84 g/mol [3]
Purity >95% to 98% by HPLC [3][4]
Solubility Soluble in DMSO [3]
Storage (Short Term) 0°C [3]
Storage (Long Term) -20°C [3114]

-80°C for 6 months; -20°C for 1
Stock Solution Storage month (sealed, away from [1]

moisture)

Operational Plan: Step-by-Step Handling Protocol

1. Pre-Handling Preparation:

o Obtain and review the Safety Data Sheet (SDS) provided by the supplier. This is a critical
step as the SDS will contain specific information regarding hazards, handling, and
emergency procedures.

e Designate a controlled handling area: All work with KDM5-C49 hydrochloride should be
conducted in a designated area, such as a chemical fume hood, to minimize exposure.

o Assemble all necessary Personal Protective Equipment (PPE): Refer to the PPE section
below for a detailed list.

o Prepare all necessary equipment and reagents: This includes a calibrated scale, appropriate
solvents (e.g., DMSO), and containers for stock solutions and waste.

2. Handling the Solid Compound:

o Work within a chemical fume hood: This is mandatory to prevent inhalation of the powdered
compound.
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o Wear appropriate PPE: At a minimum, this includes a lab coat, safety glasses with side
shields, and chemical-resistant gloves.

o Carefully weigh the required amount: Use a microbalance within the fume hood. Avoid
generating dust.

o Prepare stock solutions immediately: Dissolve the weighed compound in the appropriate
solvent (e.g., DMSO) to minimize the risk of aerosolization.[3]

3. Handling of Stock Solutions:

o Clearly label all solutions: Include the compound name, concentration, solvent, date of
preparation, and your initials.

o Store solutions appropriately: Aliquot and store stock solutions at -20°C for up to one month
or -80°C for up to six months to prevent degradation from repeated freeze-thaw cycles.[1]

o Use a positive displacement pipette for accurate and safe transfer of solutions.
4. Post-Handling Procedures:

o Decontaminate all surfaces: Wipe down the work area within the fume hood with an
appropriate cleaning agent.

» Dispose of all waste properly: Refer to the disposal plan below.
» Remove and dispose of gloves as contaminated waste.

e Wash hands thoroughly with soap and water after handling is complete.

Personal Protective Equipment (PPE)
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PPE Category Specific Recommendation

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

) Chemical-resistant gloves (e.qg., nitrile). Change
Hand Protection ) ) i )
gloves immediately if contaminated.

Body Protection A lab coat should be worn at all times.

A NIOSH-approved respirator may be necessary
) ) for handling larger quantities or if there is a risk
Respiratory Protection o o
of aerosolization. Consult your institution's

safety officer.

Disposal Plan

Solid Waste: All disposable materials that have come into contact with KDM5-C49
hydrochloride, including weigh boats, pipette tips, and contaminated gloves, should be
collected in a clearly labeled, sealed container for hazardous chemical waste.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a
designated, labeled hazardous waste container. Do not pour chemical waste down the drain.

Follow Institutional Guidelines: All chemical waste must be disposed of in accordance with
your institution's and local environmental regulations. Contact your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Experimental Workflow: General Handling of KDM5-
C49 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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